4-Bromo-2-chlorothiophene

• IUPAC Name: 4-bromo-2-chlorothiophene
• InChI: InChI=1S/C4H2BrClS/c5-3-1-4(6)7-2-3/h1-2H
• InChI Key: FEDTVFXCDOSSOK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1Br)Cl
• Molecular Formula: C4H2BrClS
• DSSTOX Substance ID: DTXSID50369159
• Molecular Weight: 197.48 g/mol
• CAS RN: 32431-93-9

Description

4-Bromo-2-chlorothiophene is a halogenated thiophene, a class of compounds that are of interest due to their potential applications in various fields, including materials science and pharmaceuticals. The presence of bromine and chlorine substituents on the thiophene ring can significantly alter the electronic properties of the molecule, making it a valuable intermediate for further chemical transformations.

Synthesis Analysis

The synthesis of halogenated thiophenes, such as 4-Bromo-2-chlorothiophene, often involves bromocyclization processes and functionalization reactions. For instance, an efficient bromocyclization of ortho-substituted arylmethyl sulfides can lead to the synthesis of polyhalogenated benzothiophenes, which are structurally related to 4-Bromo-2-chlorothiophene . Additionally, the synthesis of 2-bromo-4-alkylthiophenes through regioselective lithiation and subsequent quenching with bromine demonstrates the feasibility of introducing bromine atoms onto the thiophene ring .

Molecular Structure Analysis

The molecular structure of halogenated thiophenes can be determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and X-ray crystallography. For example, the structure of a 2-(aminomethylene)-2H,3H-1-benzothiophene-3-one derivative was elucidated by X-ray crystallographic analysis . Similarly, the crystal structure of a related compound, 4-bromo-3,4-dichloro-1-(1-morpholinyl)-1-(decylsulfanyl)-2-nitro-buta-1,3-diene, was determined, providing insights into the conformation and geometry of such molecules .

Chemical Reactions Analysis

Halogenated thiophenes can undergo various chemical reactions, including cross-coupling reactions, which are pivotal for creating complex organic molecules. The Suzuki coupling reaction, for example, was used to synthesize a new thiophene derivative, indicating the reactivity of brominated thiophenes in such transformations . The presence of halogens on the thiophene ring can also influence the reactivity and selectivity of these compounds in chemical reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of 4-Bromo-2-chlorothiophene can be inferred from related halogenated thiophenes. Vibrational spectroscopy, such as FT-IR and FT-Raman, can provide information on the vibrational modes of the molecule, which are influenced by the presence of bromine and chlorine atoms . Computational methods, including density functional theory (DFT), can predict the electronic properties, such as the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, which are crucial for understanding the molecule's reactivity .

Scientific Research Applications

Electrochemical Reduction

4-Bromo-2-chlorothiophene has been studied for its electrochemical reduction properties. Research demonstrates its reduction at carbon cathodes in dimethylformamide, revealing insights into the cleavage of carbon-halogen bonds and the formation of thiophene as a product (Mubarak & Peters, 1996). Similar studies have been conducted at silver cathodes, indicating a two-electron cleavage process and the occurrence of a halogen dance mechanism (Walker, Martin, Mubarak, & Peters, 2018).

Synthesis of Disubstituted Thiophenes

4-Bromo-2-chlorothiophene is used in the Grignard reaction to synthesize 2-halo-3-thiophene magnesium halide, a precursor for 2,3-disubstituted thiophenes (Gronowitz & Pettersson, 1976). This compound has also been used in nucleophilic aromatic substitution to produce 3-fluorothiophene (Kassmi, Fache, & Lemaire, 1994).

Photodissociation Dynamics

Studies on the photodissociation dynamics of halogenated thiophenes, including 2-bromo-5-chlorothiophene, have been performed. These studies help in understanding the behavior of primary halogen atoms upon photodissociation (Kawade et al., 2012).

Substituent Effects

Research into the electronic structure and substituent effects in 2-bromo-5-chlorothiophene has been conducted, providing insights into the electronic effects of donor or acceptor groups (Tong et al., 2010).

Copolymerization

4-Bromo-2-chlorothiophene has been investigated for its copolymerization behavior with other monomers like methyl methacrylate and n-butyl acrylate, demonstrating its reactivity as a monomer (Trumbo, 1992).

Safety and Hazards

4-Bromo-2-chlorothiophene is considered hazardous. It is harmful if swallowed or in contact with skin, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

4-Bromo-2-cyanothiophene, a related compound, is an important intermediate in the synthesis of various chemicals and materials. The synthetic routes for its preparation have been extensively studied, and these methods could potentially be applied to 4-Bromo-2-chlorothiophene as well.

Mechanism of Action

Target of Action

4-Bromo-2-chlorothiophene is a polyhalogenated thiophene derivative . Thiophene derivatives have gained increased interest in many fields of science and industry Polyhalo-substituted thiophenes are notably useful because they can be utilized for further synthesis of new molecular structures .

Mode of Action

The mode of action of 4-Bromo-2-chlorothiophene involves its use as a building block in numerous chemical transformations . The compound is used in the synthesis of functionalized polyhalogenated thiophene derivatives . The halogen dance reaction is utilized for the preparation of iodothiophenes . Starting from a set of dihalo-substituted thiophenes, their derivatives, namely, aldehydes, acids, and 2,5-diiodothiophenes, were obtained .

Biochemical Pathways

The compound plays a crucial role in the synthesis of various polyhalo-substituted thiophene derivatives . These derivatives can be used as building blocks in numerous chemical transformations, potentially affecting various biochemical pathways .

Pharmacokinetics

The compound’s molecular weight is 19849 , which could influence its pharmacokinetic properties.

Result of Action

The compound’s use in the synthesis of various polyhalo-substituted thiophene derivatives could potentially lead to a wide range of molecular and cellular effects, depending on the specific derivatives and their applications .